BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-Dodecyne:
Properties, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Dodecyne

Cat. No.: B1581785

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Dodecyne, a terminal alkyne that
serves as a fundamental building block in organic synthesis. This document outlines its core
physicochemical properties, provides an example of a detailed experimental protocol for its
derivatization, and discusses its applications in various scientific fields, including
pharmaceuticals and materials science.

Core Properties of 1-Dodecyne

1-Dodecyne, also known as decylacetylene, is a colorless to pale yellow liquid.[1] Its chemical
structure consists of a twelve-carbon chain with a terminal triple bond, making it a versatile
precursor for a wide range of chemical transformations.

Quantitative Data Summary

The key quantitative properties of 1-Dodecyne are summarized in the table below for easy

reference and comparison.
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Property Value Reference
Molecular Formula Ci2H22 [21[3114]
Molecular Weight 166.30 g/mol [11[415]
CAS Registry Number 765-03-7 [11[2]
Density 0.778 g/mL at 25 °C [5]

Boiling Point 215 °C [5]

Melting Point -19°C [5]
Refractive Index n20/D 1.434 [5]

Key Identifiers and Molecular Composition of 1-
Dodecyne

The following diagram illustrates the relationship between 1-Dodecyne and its primary
identifiers, along with its elemental composition.

Caption: Logical diagram of 1-Dodecyne's identifiers and composition.

Applications in Synthesis

1-Dodecyne is a key starting material in the synthesis of more complex molecules. Its terminal
alkyne group is amenable to a variety of chemical reactions, including carbon-carbon bond
formation, click chemistry, and polymerization. It serves as a foundational component in the
agrochemical, perfumery, and pharmaceutical industries.[1] For instance, terminal alkynes are
crucial for the synthesis of acetylenic alcohols and have been used in the modification of
complex natural products like betulonic acid. A notable application includes its use in stabilizing
ruthenium nanoparticles through self-assembly, showcasing its utility in materials science.[1]

Experimental Protocols

Due to its role as a versatile building block, the experimental protocols involving 1-Dodecyne
are numerous and depend on the desired product. Below is a detailed methodology for a
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rhodium-catalyzed anti-Markovnikov hydroiodination of 1-Dodecyne to synthesize (E)- and
(2)-12-iodo-1-dodecene, which are themselves versatile intermediates in organic synthesis.

Synthesis of (E)-12-lodo-1-dodecene from 1-Dodecyne

This protocol is adapted from a general procedure for the (E)-selective anti-Markovnikov
hydroiodination of terminal alkynes.[2]

Materials:

1-Dodecyne

e [Rh(cod)ClI]z (cod = 1,5-cyclooctadiene)

e 1,2-bis[bis(pentafluorophenyl)phosphinojethane (dArFpe)

e tert-Butyl iodide

e Anhydrous toluene

o Standard laboratory glassware and purification supplies (e.qg., silica gel for column
chromatography)

Procedure:

e In a glovebox, add [Rh(cod)Cl]z (2.5 mol%) and 1,2-
bis[bis(pentafluorophenyl)phosphinojethane (dArFpe) (7.5 mol%) to an oven-dried vial
equipped with a magnetic stir bar.[2]

e Add anhydrous toluene to create a 0.5 M solution with respect to the 1-Dodecyne.[2]

e Add 1-Dodecyne (1.0 equivalent) to the vial.[2]

e Add tert-butyl iodide (2.0 equivalents).[2]

o Seal the vial and remove it from the glovebox.

o Place the vial in a preheated oil bath at 110 °C and stir. The reaction progress should be
monitored by an appropriate method (e.g., TLC or GC-MS).[2]
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» Once the reaction is complete, cool the reaction mixture to room temperature.[2]

» Concentrate the mixture under reduced pressure.[2]

 Purify the resulting residue by column chromatography on silica gel to yield (E)-12-iodo-1-
dodecene.[2]

The workflow for this experimental protocol is illustrated in the diagram below.
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Caption: Experimental workflow for the synthesis of 12-iodo-1-dodecene.

1. Prepare Reagents in Glovebox
- [Rh(cod)Cl]2, dArFpe
- Anhydrous Toluene

i

2. Add Reactants
- 1-Dodecyne (1.0 equiv)
- tert-Butyl lodide (2.0 equiv)

i

3. Reaction
- Seal vial
- Heat at 110 °C with stirring

4. Monitor Progress
(TLC or GC-MS)

Reaction Complete

5. Work-up
- Cool to room temperature
- Concentrate under vacuum

:

6. Purification
- Column chromatography on silica gel

End Product:
(E)-12-lodo-1-dodecene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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